(Z)-4-(N,N-diallylsulfamoyl)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(4,7-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H25N3O5S2/c1-6-14-26(15-7-2)33(28,29)17-10-8-16(9-11-17)22(27)24-23-25(3)20-18(30-4)12-13-19(31-5)21(20)32-23/h6-13H,1-2,14-15H2,3-5H3
• InChI Key: BXXXNNGCZWWRQZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C)OC)OC
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol

Description

(Z)-4-(N,N-diallylsulfamoyl)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H25N3O5S2 and its molecular weight is 487.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing novel compounds with structures similar to "(Z)-4-(N,N-diallylsulfamoyl)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide," focusing on their potential applications in medicinal chemistry and materials science. For example, Gabriele et al. (2006) described a new synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives via tandem palladium-catalyzed oxidative aminocarbonylation-cyclization, demonstrating the utility of similar compounds in organic synthesis and drug development (Gabriele et al., 2006).

Antimicrobial and Anticancer Activities

Novel benzothiazole derivatives have been evaluated for their antimicrobial and anticancer activities. Abu‐Hashem et al. (2020) synthesized benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Saeed (2009) explored the microwave-promoted synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, highlighting the efficiency and environmental benefits of such methodologies in creating bioactive molecules (Saeed, 2009).

Photodynamic Therapy and Antiparasitic Activity

The potential of benzothiazole derivatives in photodynamic therapy (PDT) and as antiparasitic agents has been investigated. Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating high singlet oxygen quantum yield and suitability for PDT applications (Pişkin et al., 2020). Esposito et al. (2005) evaluated the efficacies of nitazoxanide and other thiazolides against Neospora caninum tachyzoites in vitro, revealing antiparasitic activity independent of the nitro group, which suggests potential for treating various parasitic infections (Esposito et al., 2005).